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Introduction

BDP FL-PEG4-TCO is a versatile and powerful tool for the fluorescent labeling of
biomolecules. This reagent is composed of three key components: the bright and photostable
BODIPY™ FL (BDP FL) fluorophore, a hydrophilic tetraethylene glycol (PEG4) spacer, and a
reactive trans-cyclooctene (TCO) group.[1] The BDP FL dye offers excellent spectral properties
for fluorescence imaging, while the PEG4 linker enhances water solubility and minimizes steric
hindrance.[1][2] The TCO moiety facilitates highly specific and efficient labeling of tetrazine-
modified molecules through a bioorthogonal "click chemistry" reaction known as inverse-
electron-demand Diels-Alder (IEDDA) cycloaddition.[3][4] This reaction is exceptionally fast,
proceeds under physiological conditions without the need for a catalyst, and is ideal for
applications within complex biological systems, including live-cell imaging.[3][5]

This document provides a detailed guide to the properties of BDP FL-PEG4-TCO and
comprehensive protocols for its application in bioconjugation.

Core Properties and Quantitative Data
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The selection of a fluorescent probe is critical for the success of fluorescence-based
experiments. BDP FL-PEG4-TCO offers a combination of high brightness, photostability, and
exceptional reactivity for bioorthogonal labeling. The key physicochemical and spectroscopic
properties are summarized below.

Property Value Reference(s)
Molecular Formula C33H49BF2N40O7 [1]14]
Molecular Weight 662.6 g/mol [1]14]
Excitation Maximum (Aex) 503 nm [1][4]
Emission Maximum (Aem) 509 nm [1]14]

Molar Extinction Coefficient (g)

~80,000 M—cm™1

[1]14]

Fluorescence Quantum Yield
(@)

~0.9

[1](2]

Solubility

Soluble in DMSO, DMF, DCM;

low in water

[1]14]

Storage

-20°C, protected from light

[1](6]

Bioorthogonal Reaction

TCO-tetrazine (Inverse

electron-demand Diels-Alder)

[1]3]

Reaction Kinetics (k2)

> 800 M~1s7t

[3]

Signaling Pathways and Experimental Workflows
TCO-Tetrazine Ligation Signaling Pathway

The bioconjugation of BDP FL-PEG4-TCO to a tetrazine-modified molecule occurs via an
inverse-electron-demand Diels-Alder cycloaddition. This highly efficient and specific reaction
forms a stable covalent bond.
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Reactants
BDP EL-PEG4-TCO Tetrazine-Modified
Biomolecule
IEDDA
Cycloaddition
Product

Fluorescently Labeled
Biomolecule

Prepare BDP FL-PEG4-TCO Prepare Tetrazine-Modified
Stock Solution (1-10 mM in DMSO) Biomolecule in Buffer

Combine Reactants
(1.5-5x molar excess of BDP FL-PEG4-TCO)

Incubate at Room Temperature
(30-60 min, protected from light)

Purify Labeled Biomolecule
(e.g., Size-Exclusion Chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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